Cas no 1423031-15-5 (1-methanesulfonyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine hydrochloride)

• Product Name: 1-methanesulfonyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine hydrochloride
• CAS No: 1423031-15-5
• MF: C₁₀H₁₅ClN₂O₂S
• MW: 262.756300210953
• CID: 4598322
• PubChem ID: 71757648
• Update Time: 2025-11-06

1-methanesulfonyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine hydrochloride

• Inchi： 1S/C10H14N2O2S.ClH/c1-15(13,14)12-7-6-11-8-9-4-2-3-5-10(9)12;/h2-5,11H,6-8H2,1H3;1H
• InChI Key： GOKVONWHKFQJNH-UHFFFAOYSA-N
• SMILES： S(N1CCNCC2=CC=CC=C12)(=O)(=O)C.Cl

1-methanesulfonyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-methanesulfonyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine hydrochloride

1-Methanesulfonyl-2,3,4,5-Tetrahydro-1H-1,4-Benzodiazepine Hydrochloride: A Comprehensive Overview

The compound 1-methanesulfonyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine hydrochloride (CAS No. 1423031-15-5) is a structurally complex molecule with significant potential in the field of pharmacology and organic synthesis. This compound belongs to the class of benzodiazepines, which are well-known for their role in various therapeutic applications. The presence of the methanesulfonyl group introduces unique chemical properties that enhance its functional versatility.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing this compound. The benzodiazepine core serves as a scaffold for various functional groups, making it a valuable structure for drug design. The methanesulfonyl substituent not only modifies the physical properties of the molecule but also plays a crucial role in modulating its biological activity. Studies have shown that this group can influence the compound's solubility and stability, which are critical factors in drug delivery systems.

One of the most intriguing aspects of 1-methanesulfonyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine hydrochloride is its potential in medicinal chemistry. Researchers have investigated its ability to act as a precursor for more complex molecules with enhanced pharmacokinetic profiles. For instance, the tetrahydrobenzodiazepine system has been linked to anti-inflammatory and analgesic effects in preclinical models. The introduction of the methanesulfonyl group further amplifies these effects by enhancing receptor binding affinity.

Moreover, the compound has been studied in the context of neuroprotective agents. Its ability to modulate neurotransmitter systems makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent studies have highlighted its potential to reduce oxidative stress and inhibit pro-inflammatory cytokines, which are key contributors to neurodegeneration.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product. This has facilitated large-scale production for both research and industrial applications.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure of 1-methanesulfonyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine hydrochloride. These methods provide detailed insights into the molecular architecture and stereochemistry of the compound.

Looking ahead, there is growing interest in exploring this compound's role in drug delivery systems. Its unique chemical properties make it an ideal candidate for developing targeted therapies with improved bioavailability. Researchers are also investigating its potential as a building block for more complex heterocyclic compounds with diverse biological activities.

In conclusion, 1-methanesulfonyl-2,3,4,5-tetrahydro-1H-1